Cas no 2620-91-9 (1,2-Benzisothiazol-3(2H)-one, 2-(4-chlorophenyl)-)

1,2-Benzisothiazol-3(2H)-one, 2-(4-chlorophenyl)- structure
2620-91-9 structure
Product Name:1,2-Benzisothiazol-3(2H)-one, 2-(4-chlorophenyl)-
CAS No:2620-91-9
MF:C13H8ClNOS
MW:261.726720809937
CID:1426160
PubChem ID:11219195
Update Time:2025-04-20

1,2-Benzisothiazol-3(2H)-one, 2-(4-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

    • 1,2-Benzisothiazol-3(2H)-one, 2-(4-chlorophenyl)-
    • 2-(4-chlorophenyl)-1,2-benzisothiazol-3(2h)-one
    • DA-28221
    • MLS-0390874.0001
    • SMR001831608
    • CHEBI:92921
    • SCHEMBL2537846
    • MLS003116053
    • cid_11219195
    • 2-(4-Chlorophenyl)benzo[d]isothiazol-3(2H)-one
    • CHEMBL98386
    • KSC-325-055
    • KUC103658N
    • BDBM46691
    • KUC103658N-02
    • KUC103658
    • Q27164663
    • 2-(4-chlorophenyl)-1,2-benzothiazol-3-one
    • 2620-91-9
    • Inchi: 1S/C13H8ClNOS/c14-9-5-7-10(8-6-9)15-13(16)11-3-1-2-4-12(11)17-15/h1-8H
    • InChI Key: XZZLYYYXSWYYKL-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(C2C=CC=CC=2S1)=O

Computed Properties

  • Exact Mass: 261.00164
  • Monoisotopic Mass: 261.0015127g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 304
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.6Ų

Experimental Properties

  • PSA: 20.31

1,2-Benzisothiazol-3(2H)-one, 2-(4-chlorophenyl)- Related Literature

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